Cas no 773888-45-2 (Biotin alkyne)

• Product Name: Biotin alkyne
• CAS No: 773888-45-2
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.374
• MDL: MFCD28385487
• CID: 4534727
• PubChem ID: 89434015
• Update Time: 2025-05-21

Biotin alkyne Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide, hexahydro-2-oxo-N-2-propyn-1-yl-, (3aS,4S,6aR)-
• Biotin alkyne
• 5-((3aS，4S，6aR)-2-Oxohexahydro-1H-thieno[3，4-d]imidazol-4-yl)-N-(prop-2-yn-1-yl)pentanamide
• 1H-Thieno[3,4-d]iMidazole-4-pentanaMide, hexahydro-2-oxo-N-2-propynyl-, (3aS,4S,6aR)-
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-prop-2-ynylpentanamide
• DA-51131
• 773888-45-2
• AKOS026745669
• Biotin-Propargylamide
• F74333
• JJXUHRONZVELPY-NHCYSSNCSA-N
• BP-22576
• EX-A7847Y
• SCHEMBL14770853
• HY-138749
• BS-50291
• 5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(prop-2-yn-1-yl)pentanamide
• MFCD28385487
• CS-0167789
• N-Propargylbiotinamide

• MDL： MFCD28385487
• Inchi： InChI=1S/C13H19N3O2S/c1-2-7-14-11(17)6-4-3-5-10-12-9(8-19-10)15-13(18)16-12/h1,9-10,12H,3-8H2,(H,14,17)(H2,15,16,18)/t9-,10-,12-/m0/s1
• InChI Key： JJXUHRONZVELPY-NHCYSSNCSA-N
• SMILES： O=C(NCC#C)CCCC[C@@H]1SC[C@]([C@]1([H])N2)([H])NC2=O

Computed Properties

• Exact Mass: 281.11979803g/mol
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biotin alkyne

Comprehensive Guide to Biotin Alkyne (CAS No. 773888-45-2): Applications, Mechanisms, and Innovations

Biotin Alkyne (CAS No. 773888-45-2) is a specialized biochemical reagent widely utilized in click chemistry, proteomics research, and bioconjugation techniques. This compound combines the high-affinity binding properties of biotin with the versatile reactivity of an alkyne group, making it indispensable for labeling and detecting biomolecules. Its unique structure enables efficient azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in modern bioorthogonal chemistry.

In recent years, the demand for Biotin Alkyne has surged due to its role in drug discovery and diagnostic assay development. Researchers leverage its ability to tag proteins, nucleic acids, and glycans with biotinylation, facilitating pull-down assays and mass spectrometry analysis. The compound’s compatibility with streptavidin-biotin technology further enhances its utility in high-throughput screening (HTS) and single-molecule imaging.

One of the most searched questions about Biotin Alkyne revolves around its stability and storage conditions. Studies confirm that the compound remains stable at -20°C under anhydrous conditions, though prolonged exposure to light or moisture should be avoided. Another trending topic is its application in CRISPR-Cas9 genome editing workflows, where Biotin Alkyne is used to label guide RNAs for precise tracking and enrichment.

From an industrial perspective, Biotin Alkyne is gaining traction in antibody-drug conjugate (ADC) development. Its site-specific conjugation capability minimizes off-target effects, addressing a key challenge in targeted cancer therapies. Recent publications highlight its use in PET imaging probes, where the alkyne moiety enables rapid radiolabeling with fluorine-18 or copper-64 isotopes.

For researchers exploring cell surface engineering, Biotin Alkyne offers unparalleled advantages. Its small molecular weight (compared to fluorescent proteins) reduces steric hindrance, while the biotin-streptavidin interaction (Kd ≈ 10^-15 M) ensures ultra-sensitive detection. This has led to innovative applications in live-cell imaging and neuroscience research, particularly in mapping synaptic protein networks.

The synthesis of Biotin Alkyne involves protecting group strategies to prevent unwanted reactions at the ureido ring of biotin. Advanced purification techniques like HPLC guarantee >95% purity, a critical parameter for reproducible experimental results. Quality control typically includes NMR and HRMS validation to confirm the alkyne functionality and absence of degradation products.

Emerging trends show increased integration of Biotin Alkyne with nanotechnology. Gold nanoparticles functionalized with this reagent enable plasmonic biosensing, while its combination with quantum dots creates multiplexed detection platforms. These innovations align with the growing focus on precision medicine and point-of-care diagnostics.

Environmental considerations are also shaping Biotin Alkyne applications. Recent studies demonstrate its use in enzyme immobilization for sustainable biocatalysis, reducing organic solvent waste in pharmaceutical synthesis. The compound’s biodegradability profile makes it preferable over traditional crosslinkers in green chemistry initiatives.

For those comparing Biotin Alkyne to alternatives like Biotin Azide, key differences lie in reaction kinetics and orthogonal labeling potential. While azide derivatives require copper catalysts, Biotin Alkyne can participate in strain-promoted (SPAAC) reactions for copper-free applications—a critical feature for in vivo studies where copper toxicity is a concern.

The future of Biotin Alkyne research points toward automated synthesis platforms and AI-driven probe design. Machine learning models now predict optimal alkyne positioning for maximal labeling efficiency, reducing experimental optimization time. Such advancements position CAS No. 773888-45-2 as a enduring tool in the chemical biology toolkit.